Cas no 121781-82-6 (1,3-Dioxane-4,6-dione, 5-(1-methoxyethylidene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(1-methoxyethylidene)-2,2-dimethyl-
• CAS No: 121781-82-6
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 1213220
• PubChem ID: 10750514
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-(1-methoxyethylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(1-methoxyethylidene)-2,2-dimethyl-
• 5-(1-methoxyethylene) Meldrum's acid
• DB-138850
• SCHEMBL15564116
• 121781-82-6
• 5-(1-methoxyethylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C9H12O5/c1-5(12-4)6-7(10)13-9(2,3)14-8(6)11/h1-4H3
• InChI Key： VQYDDXCAUSUPKV-UHFFFAOYSA-N
• SMILES： O1C(/C(=C(/C)\OC)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 200.06847348g/mol
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.8Ų